Cas no 2248335-33-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3-dihydro-1-benzofuran-5-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3-dihydro-1-benzofuran-5-carboxylate
• CAS No: 2248335-33-1
• MF: C₁₇H₁₁NO₅
• MW: 309.272944688797
• CID: 5599609
• PubChem ID: 165728635
• Update Time: 2025-11-01

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3-dihydro-1-benzofuran-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248335-33-1
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3-dihydro-1-benzofuran-5-carboxylate
• EN300-6515213

• Inchi： 1S/C17H11NO5/c19-15-12-3-1-2-4-13(12)16(20)18(15)23-17(21)11-5-6-14-10(9-11)7-8-22-14/h1-6,9H,7-8H2
• InChI Key： FJWNNFGTROSOCH-UHFFFAOYSA-N
• SMILES： O1C2C=CC(C(=O)ON3C(C4C=CC=CC=4C3=O)=O)=CC=2CC1

Computed Properties

• Exact Mass: 309.06372245g/mol
• Monoisotopic Mass: 309.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3-dihydro-1-benzofuran-5-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3-dihydro-1-benzofuran-5-carboxylate (CAS No. 2248335-33-1)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3-dihydro-1-benzofuran-5-carboxylate, identified by the CAS number 2248335-33-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by its intricate structural framework, which includes fused rings and functional groups that contribute to its unique chemical properties and potential biological activities.

The structural composition of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3-dihydro-1-benzofuran-5-carboxylate encompasses a dioxo group and a benzofuran moiety, both of which are known for their roles in modulating various biological pathways. The presence of these functional groups not only influences the compound's reactivity but also its interaction with biological targets, making it a promising candidate for further exploration in drug discovery.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds due to their diverse pharmacological profiles. The isoindol and benzofuran scaffolds are particularly noteworthy, as they have been extensively studied for their potential applications in treating a wide range of diseases, including cancer, inflammation, and neurodegenerative disorders. The specific arrangement of atoms in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3-dihydro-1-benzofuran-5-carboxylate may contribute to its ability to interact with specific enzymes or receptors, thereby exerting therapeutic effects.

One of the most compelling aspects of this compound is its structural versatility. The combination of the dioxo group and the benzofuran moiety creates a molecule with multiple sites for chemical modification. This allows researchers to fine-tune the properties of the compound, such as its solubility, stability, and bioavailability, making it adaptable for various pharmaceutical applications. Additionally, the presence of these functional groups suggests that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3-dihydro-1-benzofuran-5-carboxylate may exhibit inhibitory or activating effects on specific biological pathways.

Recent studies have highlighted the importance of heterocyclic compounds in the development of new drugs. For instance, derivatives of isoindole and benzofuran have been shown to possess anti-inflammatory and antioxidant properties. The structural features of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-ylyl 2,3-dihydro-benzofuran-carboxylate (CAS No. 2248335–33–1) align well with these findings, suggesting that it may also contribute to these beneficial effects.

The synthesis of 1,3-dioxo - 2 , 3 - dihydro - 1 H - isoindol - 2 - yl - 2 , 3 - dihydro - 1 - benzofuran - 5 - carboxylate (CAS No .2248335–33–1) involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the formation of the isoindol scaffold followed by the introduction of the benzofuran ring system. The final step involves the incorporation of the dioxo group at a strategic position within the molecule to enhance its biological activity.

In terms of potential applications, 1 , 3 - dioxo - 2 , 3 - dihydro - 1 H - isoindol - 2 - yl - 2 , 3 - dihydro - benzofuran - carboxylate ( CAS No .2248335–33–1 ) shows promise as an intermediate in the synthesis of more complex pharmaceuticals. Its unique structure may allow it to serve as a building block for designing molecules with enhanced therapeutic efficacy and reduced side effects. Furthermore , preliminary studies suggest that this compound could be used in combination with other drugs to achieve synergistic effects.

The pharmacokinetic properties of any drug candidate are crucial for determining its clinical success. In this context, benzofuran derivatives (CAS No .2248335–33–) have been studied for their potential to improve drug delivery systems . The presence of functional groups such as hydroxyl or carboxylic acid moieties can influence how these compounds are metabolized and excreted by the body . Similarly , modifications around the isoindole ring can enhance binding affinity or selectivity against target proteins . These factors must be carefully considered during drug development.

Advances in computational chemistry have also played a significant role in understanding how compounds like dioxobenzofurans (CAS No .2248335–33–) interact with biological targets . Molecular modeling techniques allow researchers to predict binding affinities , identify key interaction sites , and optimize structures before conducting expensive wet-lab experiments . This approach has accelerated drug discovery pipelines significantly over recent years .

The future direction for research on compounds like dioxobenzofurans (CAS No .2248335–33–) will likely focus on expanding their therapeutic applications through structure-based design principles . By leveraging knowledge from existing literature combined with cutting-edge computational methods scientists hope identify novel treatments against diseases ranging from cancer metastasis through neurodegenerative conditions all while maintaining high standards safety efficacy